1,3-dimethyl-8-[(2-phenylethyl)amino]-7-propyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 1,3-dimethyl-8-(2-phenylethylamino)-7-propylpurine-2,6-dione
• InChI: InChI=1S/C18H23N5O2/c1-4-12-23-14-15(21(2)18(25)22(3)16(14)24)20-17(23)19-11-10-13-8-6-5-7-9-13/h5-9H,4,10-12H2,1-3H3,(H,19,20)
• InChI Key: HVLWKEOGQBDVOC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(N=C1NCCC3=CC=CC=C3)N(C(=O)N(C2=O)C)C

Description

1,3-dimethyl-8-[(2-phenylethyl)amino]-7-propyl-3,7-dihydro-1H-purine-2,6-dione is a complex organic compound with the molecular formula C18H23N5O2 . It is part of the purine family, which includes biologically significant molecules such as caffeine and theobromine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-dimethyl-8-[(2-phenylethyl)amino]-7-propyl-3,7-dihydro-1H-purine-2,6-dione typically involves multi-step chemical reactions targeting specific functional groups on the purine ring . The reaction conditions usually require controlled temperatures and the use of solvents such as dimethyl sulfoxide (DMSO) or acetonitrile .

Industrial Production Methods

the principles of organic synthesis and purification, such as recrystallization and chromatography, would apply .

Chemical Reactions Analysis

Types of Reactions

1,3-dimethyl-8-[(2-phenylethyl)amino]-7-propyl-3,7-dihydro-1H-purine-2,6-dione can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Nucleophilic substitution reactions can introduce different functional groups to the purine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Phenylethylamine in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine derivatives .

Scientific Research Applications

1,3-dimethyl-8-[(2-phenylethyl)amino]-7-propyl-3,7-dihydro-1H-purine-2,6-dione has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex purine derivatives.

Biology: Studied for its potential effects on cellular processes and enzyme activity.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action for 1,3-dimethyl-8-[(2-phenylethyl)amino]-7-propyl-3,7-dihydro-1H-purine-2,6-dione involves its interaction with specific molecular targets and pathways. It is believed to inhibit certain enzymes, thereby affecting various biochemical processes . The exact molecular targets and pathways are still under investigation, but preliminary studies suggest involvement in the modulation of signal transduction pathways .

Comparison with Similar Compounds

Similar Compounds

Caffeine: 1,3,7-trimethylxanthine, a well-known stimulant.

Theobromine: 3,7-dimethylxanthine, found in chocolate.

Theophylline: 1,3-dimethylxanthine, used in respiratory therapies.

Uniqueness

1,3-dimethyl-8-[(2-phenylethyl)amino]-7-propyl-3,7-dihydro-1H-purine-2,6-dione is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties . Unlike caffeine and theobromine, this compound has a phenylethylamine group, which may contribute to its unique pharmacological profile .